Cas no 46263-35-8 (Nafomine)

Nafomine structure
Nafomine structure
Product Name:Nafomine
CAS No:46263-35-8
MF:C12H13NO
MW:187.237723112106
CID:930302
PubChem ID:31749
Update Time:2025-04-19

Nafomine Chemical and Physical Properties

Names and Identifiers

    • Nafomine
    • O-[(2-methylnaphthalen-1-yl)methyl]hydroxylamine
    • 2-Methyl-1-aminooxymethyl-naphthalin
    • AC1L1M9B
    • Nafomine [INN]
    • SureCN8600936
    • UNII-26C7FUA5S7
    • 46263-35-8
    • SCHEMBL8600936
    • DTXSID40866122
    • O-((2-METHYL-1-NAPHTHYL)METHYL)HYDROXYLAMINE
    • Q27254085
    • NS00121131
    • 26C7FUA5S7
    • AKOS006272564
    • CHEMBL2110690
    • Inchi: 1S/C12H13NO/c1-9-6-7-10-4-2-3-5-11(10)12(9)8-14-13/h2-7H,8,13H2,1H3
    • InChI Key: DSBSLDVRDBLLFL-UHFFFAOYSA-N
    • SMILES: O(CC1C(C)=CC=C2C=CC=CC=12)N

Computed Properties

  • Exact Mass: 187.099714038g/mol
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 35.2Ų

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